2,′2-Bipyridyl complexes of molybdenum

Journal of the Chemical Society A: Inorganic, Physical, Theoretical Pub Date: DOI: 10.1039/J19660000097

Abstract

2,2′-Bipyridyl complexes of molybdenum-(III) and -(IV) have been prepared using either a solution of ligand in a suitable solvent at room temperature or molten ligand above 100°. The quatervalent complex MoCl4(bipy) has been prepared by reduction of the pentachloride and directly from the tetrachloride. The tervalent complexes, Mo2X6(bipy)3(X = Cl, or Br), are probably [MoX2(bipy)2]+[MoX4(bipy)] whereas the tervalent iodide complex is [Mo(bipy)3]3+ 3 I. Structures have been assigned on the basis of analytical, spectroscopic, magnetic, and conductance data.

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